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Compound of Interest

Compound Name: 1-Methyl-L-histidine

Cat. No.: B555451 Get Quote

Essential Safety and Handling Guide for 1-Methyl-L-
histidine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 1-
Methyl-L-histidine in a laboratory setting. Adherence to these procedures is crucial for

ensuring personal safety and maintaining a secure research environment.

Hazard Identification and Personal Protective Equipment
(PPE)
1-Methyl-L-histidine is classified as harmful if swallowed, causes skin irritation, and can cause

serious eye irritation and respiratory irritation[1]. Therefore, the use of appropriate personal

protective equipment is mandatory to prevent exposure.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling 1-Methyl-L-
histidine
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Protection Type Equipment Specification Purpose

Eye and Face

Protection

Safety Goggles and/or

Face Shield

Chemical splash

goggles compliant

with EN166 or OSHA

29 CFR 1910.133. A

face shield is

recommended when

there is a significant

risk of splashing.

To protect against

splashes and airborne

particles that could

cause serious eye

damage.[1]

Skin and Body

Protection

Chemical-Resistant

Lab Coat or Coveralls

A flame-resistant lab

coat is recommended

if working with

flammable materials in

the same area.

To prevent skin

contact with the

chemical.[2][3]

Hand Protection
Chemical-Resistant

Gloves

Nitrile or neoprene

gloves are suitable.

Consider double

gloving for enhanced

protection.

To protect hands from

direct contact and

potential skin irritation.

[4][5]

Respiratory Protection

Air-Purifying

Respirator (e.g., N95

or P1)

NIOSH (US) or CEN

(EU) approved

respirators. To be

used in poorly

ventilated areas or

when generating dust

or aerosols.[1][6]

To prevent inhalation

of dust particles that

may cause respiratory

tract irritation.[1]

Foot Protection
Closed-toe, closed-

heel shoes

Shoes should fully

cover the feet.

To protect feet from

spills and falling

objects.[7]

Operational and Disposal Plans
A systematic workflow is critical to minimize risks associated with handling 1-Methyl-L-
histidine. The following sections provide detailed procedural steps from preparation to
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disposal.

Experimental Protocol: Safe Handling of 1-Methyl-L-
histidine
This protocol outlines the step-by-step procedure for safely handling 1-Methyl-L-histidine
powder in a laboratory setting.

1. Preparation and Area Setup:

Designate a specific, well-ventilated area for handling the compound, preferably within a
chemical fume hood.[3]
Ensure the work area is clean and free of clutter.
Cover the work surface with absorbent, disposable bench paper.
Assemble all necessary equipment (e.g., spatula, weighing paper/boat, containers) before
handling the chemical.
Ensure an eyewash station and safety shower are readily accessible.

2. Donning Personal Protective Equipment (PPE):

Before handling the chemical, put on all required PPE as detailed in Table 1.
Inspect gloves for any signs of damage before use.

3. Weighing and Transferring:

Perform all weighing and transferring of the solid compound within a chemical fume hood to
minimize dust inhalation.
Use a spatula to carefully transfer the powder to a weighing boat or paper. Avoid pouring
directly from the bottle to prevent spills.
Keep the container of 1-Methyl-L-histidine closed when not in use.

4. During the Experiment:

Handle the substance carefully to avoid generating dust or aerosols.
If working with solutions, be mindful of potential splashes.
Do not eat, drink, or smoke in the laboratory.[8]

5. Post-Experiment:
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Decontaminate the work area by carefully wiping down surfaces with an appropriate cleaning
agent.
Properly dispose of all contaminated materials, including bench paper and gloves, as
hazardous waste.
Remove PPE in the correct order to avoid self-contamination.
Wash hands thoroughly with soap and water after completing the work and removing gloves.
[8]

Disposal Plan: Waste Management for 1-Methyl-L-
histidine
Proper disposal of 1-Methyl-L-histidine and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance. All waste containing this

compound must be treated as hazardous waste.

1. Waste Segregation and Collection:

Solid Waste: Collect all solid waste, including contaminated gloves, wipes, weighing paper,
and disposable labware, in a designated, clearly labeled hazardous waste container.[4]
Unused Product: Offer surplus and non-recyclable 1-Methyl-L-histidine to a licensed
disposal company. Do not dispose of it as regular trash.[6]
Contaminated Sharps: Any contaminated sharps (e.g., needles, broken glassware) must be
disposed of in a designated sharps container.[4]
Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate must be
collected and disposed of as hazardous chemical waste. After rinsing, the container can be
disposed of as regular trash.[4]

2. Labeling and Storage:

Ensure all hazardous waste containers are properly labeled with the chemical name ("1-
Methyl-L-histidine Waste") and associated hazard symbols.
Store hazardous waste in a designated, secure area away from incompatible materials,
pending collection by a licensed waste disposal service.[4]

Visual Workflow Diagrams
The following diagrams illustrate the key workflows for safely handling and disposing of 1-
Methyl-L-histidine.
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Caption: Safe handling workflow for 1-Methyl-L-histidine.
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Caption: Waste disposal workflow for 1-Methyl-L-histidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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